(Z)-1-(4-chlorobenzyl)-8-((3-chlorobut-2-en-1-yl)thio)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[(Z)-3-chlorobut-2-enyl]sulfanyl-1-[(4-chlorophenyl)methyl]-3,7-dimethylpurine-2,6-dione
• InChI: InChI=1S/C18H18Cl2N4O2S/c1-11(19)8-9-27-17-21-15-14(22(17)2)16(25)24(18(26)23(15)3)10-12-4-6-13(20)7-5-12/h4-8H,9-10H2,1-3H3/b11-8-
• InChI Key: PPVGQMIJDOJHOW-FLIBITNWSA-N
• Canonical SMILES: CC(=CCSC1=NC2=C(N1C)C(=O)N(C(=O)N2C)CC3=CC=C(C=C3)Cl)Cl
• Isomeric SMILES: C/C(=C/CSC1=NC2=C(N1C)C(=O)N(C(=O)N2C)CC3=CC=C(C=C3)Cl)/Cl
• Molecular Formula: C18H18Cl2N4O2S
• Molecular Weight: 425.3 g/mol

Description

(Z)-1-(4-chlorobenzyl)-8-((3-chlorobut-2-en-1-yl)thio)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C18H18Cl2N4O2S and its molecular weight is 425.33. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Study

Purine derivatives, including various substitutions and modifications like those in the specified compound, often undergo synthesis for the study of their chemical properties and reactivities. For instance, the synthesis and study of mixed ligand-metal complexes of purine derivatives offer insights into their coordination chemistry and potential applications in catalysis or material science (Shaker, 2011).

Biological Activity and Pharmacological Potential

Compounds structurally related to purines have been explored for their biological activities, including interactions with various biological targets. For example, derivatives of purine-2,6-dione have been evaluated for their receptor affinity and potential psychotropic activity, indicating the relevance of such compounds in the development of new therapeutic agents (Chłoń-Rzepa et al., 2013).

Material Science and Coordination Chemistry

The study of coordination compounds involving purine derivatives can provide valuable insights into the design and synthesis of new materials with specific properties. Research in this area may include the exploration of metal complexes for applications in electronics, photonics, or as catalysts (Maldonado et al., 2009).